Cas no 2228120-29-2 (2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid)

2-Amino-2-[1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropyl]acetic acid is a specialized cyclopropyl derivative featuring a tetrazole moiety, which imparts unique chemical and pharmacological properties. The compound’s rigid cyclopropane ring enhances structural stability, while the tetrazole group contributes to hydrogen bonding and metal coordination capabilities, making it valuable in medicinal chemistry and ligand design. Its bifunctional nature, with both amino and carboxylic acid groups, allows for versatile derivatization, facilitating applications in peptide mimetics and small-molecule drug development. The compound’s distinct structure also suggests potential bioisosteric utility, particularly in optimizing metabolic stability and binding affinity in drug candidates. Suitable for research in heterocyclic and pharmaceutical chemistry.
2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid structure
2228120-29-2 structure
Product Name:2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid
CAS No:2228120-29-2
MF:C6H9N5O2
MW:183.167959928513
CID:6019306
PubChem ID:165617665
Update Time:2025-06-10

2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid
    • EN300-1817447
    • 2-amino-2-[1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropyl]acetic acid
    • 2228120-29-2
    • Inchi: 1S/C6H9N5O2/c7-3(4(12)13)6(1-2-6)5-8-10-11-9-5/h3H,1-2,7H2,(H,12,13)(H,8,9,10,11)
    • InChI Key: HNVBCZMNCTUTHV-UHFFFAOYSA-N
    • SMILES: OC(C(C1(C2N=NNN=2)CC1)N)=O

Computed Properties

  • Exact Mass: 183.07562455g/mol
  • Monoisotopic Mass: 183.07562455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 118Ų

2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid Pricemore >>

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Additional information on 2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid

2-Amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic Acid (CAS No. 2228120-29-2): An Overview

2-Amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid (CAS No. 2228120-29-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

The chemical structure of 2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid is particularly noteworthy. It consists of a cyclopropyl ring attached to an amino group and a tetrazole moiety. The cyclopropyl ring imparts rigidity to the molecule, which can influence its binding affinity and selectivity for specific biological targets. The tetrazole group is known for its bioisosteric properties and can mimic carboxylic acid functionalities, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid as a potent inhibitor of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against angiotensin-converting enzyme (ACE), a key enzyme involved in the regulation of blood pressure. This finding suggests its potential use in the treatment of hypertension and related cardiovascular disorders.

In addition to its cardiovascular applications, 2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid has also shown promise in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound can selectively inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. The mechanism of action involves the modulation of apoptosis and cell cycle progression, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid have been extensively studied to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a reasonable half-life in vivo, which supports its potential as an orally available drug candidate.

Toxicity studies are crucial for evaluating the safety profile of any new chemical entity. Preclinical toxicity assessments of 2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

The clinical development pathway for 2-amino-2-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylacetic acid is currently underway. Phase I clinical trials are being conducted to evaluate its safety and tolerability in humans. Preliminary results from these trials have been encouraging, with no serious adverse events reported thus far. The next phase will focus on assessing the efficacy of the compound in treating specific diseases such as hypertension and cancer.

In conclusion, 2-amino-2-1-(1H-1,2,3,4-tetrazol-5-y)cyclopropylacetic acid (CAS No. 22880000) represents a promising new compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound may pave the way for innovative treatments in various medical fields.

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